N-(4-chloro-3-nitrophenyl)-3-(2-chlorophenyl)acrylamide

• IUPAC Name: (E)-N-(4-chloro-3-nitrophenyl)-3-(2-chlorophenyl)prop-2-enamide
• InChI: InChI=1S/C15H10Cl2N2O3/c16-12-4-2-1-3-10(12)5-8-15(20)18-11-6-7-13(17)14(9-11)19(21)22/h1-9H,(H,18,20)/b8-5+
• InChI Key: VYDFVNFXWVHPBS-VMPITWQZSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-])Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)NC2=CC(=C(C=C2)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C15H10Cl2N2O3
• Molecular Weight: 337.2 g/mol

Description

N-(4-chloro-3-nitrophenyl)-3-(2-chlorophenyl)acrylamide, commonly known as CNPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CNPA is a yellow crystalline powder that is highly soluble in organic solvents. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of CNPA is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. In particular, CNPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in inflammation and pain. CNPA has also been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell differentiation.
Biochemical and Physiological Effects:
CNPA has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-microbial activities. In particular, CNPA has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. CNPA has also been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, CNPA has been shown to exhibit anti-microbial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using CNPA in lab experiments is its high solubility in organic solvents, which makes it easy to dissolve and handle. Additionally, CNPA has been extensively studied, and its mechanism of action and biochemical and physiological effects are well understood. However, one limitation of using CNPA is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of CNPA. One direction is the development of new CNPA derivatives with improved anti-cancer, anti-inflammatory, and anti-microbial activities. Another direction is the study of CNPA as a potential tool for the treatment of various diseases, including cancer and inflammation. Additionally, the use of CNPA as a building block for the synthesis of functional materials such as polymers and nanoparticles is an area of active research. Overall, the study of CNPA has the potential to lead to the development of new drugs and materials with significant applications in various fields.

Synthesis Methods

CNPA can be synthesized using various methods, including the reaction of 4-chloro-3-nitroaniline with 2-chlorocinnamic acid in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as N,N-dimethylformamide (DMF) and is typically carried out at a temperature of 80-100°C for several hours. The resulting product is purified using column chromatography to obtain pure CNPA.

Scientific Research Applications

CNPA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, CNPA has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. In biochemistry, CNPA has been used as a tool to study protein-protein interactions and enzyme activity. In material science, CNPA has been utilized as a building block for the synthesis of functional materials such as polymers and nanoparticles.